![molecular formula C14H17N3O3 B5589530 [4-(pyrazolo[1,5-a]pyridin-3-ylcarbonyl)-1,4-oxazepan-6-yl]methanol](/img/structure/B5589530.png)
[4-(pyrazolo[1,5-a]pyridin-3-ylcarbonyl)-1,4-oxazepan-6-yl]methanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(pyrazolo[1,5-a]pyridin-3-ylcarbonyl)-1,4-oxazepan-6-yl]methanol, also known as PPM, is a chemical compound that has gained significant interest in the scientific community due to its potential applications in various fields.
Scientific Research Applications
Synthesis and Molecular Docking Studies
Compounds incorporating pyrazoline, pyridine, and oxazole entities have shown significant biological activity, including anticancer and antimicrobial effects. The synthesis of these compounds involves various spectroanalytical techniques, and their biological potency has been validated through in vitro studies and molecular docking, suggesting their role in overcoming microbe resistance to pharmaceutical drugs (Katariya, Vennapu, & Shah, 2021).
Spectral Analysis and Thermodynamic Properties
Research into novel heterocyclic compounds such as 5-(6-hydroxy-4-methoxy-1-benzofuran-5-ylcarbonyl)-6-amino-3-methyl-1H-pyrazolo[3,4-b] pyridine has focused on their synthesis, spectral data analysis, and the study of their thermodynamic and non-linear optical (NLO) properties. These studies provide insights into the compound's stability, reactivity, and potential applications in various fields, including materials science (Halim & Ibrahim, 2022).
Structural Studies of Platinum Group Metal Complexes
Compounds featuring pyrazole and pyridine ligands have been used to synthesize metal complexes with potential applications in catalysis and material science. Studies have characterized these complexes through IR, NMR, and X-ray crystallography, revealing insights into their structural properties and interactions (Sairem et al., 2012).
Spin State Behavior in Iron(II) Complex Salts
Research on 4-hydroxy-2,6-di(pyrazol-1-yl)pyridine and its iron(II) complex salts has investigated their spin state behavior, showcasing the synthesis, characterization, and unique magnetic properties of these compounds. Such studies are crucial for the development of molecular magnetic materials (Cook & Halcrow, 2015).
Synthesis of Pyrido-condensed Heterocycles
The preparation of functionalized pyrido-condensed heterocycles demonstrates the versatility and efficiency of reactions involving isoxazolo[4,5-c]- and [5,4-b]pyridines. These processes are fundamental for the development of novel heterocyclic compounds with potential applications in pharmaceuticals and materials science (Donati, Ferrini, Fusi, & Ponticelli, 2003).
Mechanism of Action
Future Directions
The future directions of research into pyrazolo[1,5-a]pyrimidines are likely to continue to focus on their potential applications in medicinal chemistry and material science . The development of new synthetic strategies and approaches to these compounds could lead to new rational and efficient designs of drugs bearing the pyrazolo[1,5-a]pyrimidine core .
properties
IUPAC Name |
[6-(hydroxymethyl)-1,4-oxazepan-4-yl]-pyrazolo[1,5-a]pyridin-3-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N3O3/c18-9-11-8-16(5-6-20-10-11)14(19)12-7-15-17-4-2-1-3-13(12)17/h1-4,7,11,18H,5-6,8-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SVUDIZNUCSFJDP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC(CN1C(=O)C2=C3C=CC=CN3N=C2)CO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.